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Compound of Interest

Compound Name: (S)-1-Phenylhex-5-en-3-ol

Cat. No.: B15280398 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth look at the spectroscopic data for 1-phenylhex-5-en-

3-ol. Due to the limited availability of public data for the specific (S)-enantiomer, this document

presents a detailed analysis of the closely related isomer, (E)-1-phenylhex-1-en-3-ol, for which

experimental data has been reported. This information serves as a valuable reference point for

the characterization of 1-phenylhex-5-en-3-ol and its derivatives. Predicted mass spectrometry

data for 1-phenylhex-5-en-3-ol is also included.

Molecular Structure
(S)-1-Phenylhex-5-en-3-ol is a chiral secondary alcohol containing a phenyl group and a

terminal alkene. Its structure is fundamental to understanding its spectroscopic properties.
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General Spectroscopic Analysis Workflow

Sample Preparation

Spectroscopic Techniques
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Structural Elucidation

Pure Compound

NMR (1H, 13C) IR MS

Chemical Shifts, Coupling Constants, Integration Absorption Bands (cm-1) m/z Ratios, Fragmentation Pattern

Molecular Structure

Spectroscopic Data Interpretation for 1-Phenylhex-5-en-3-ol

Molecular Fragments

Spectroscopic Evidence

Phenyl Group

1H NMR: ~7.3 ppm 13C NMR: ~126-137 ppm IR: ~1600, 1495, 1450 cm-1 MS: m/z 91, 77

Terminal Alkene

1H NMR: ~5.0-5.8 ppm 13C NMR: ~115, 138 ppm IR: ~1640, 910 cm-1

Secondary Alcohol

1H NMR: ~3.7 ppm 13C NMR: ~71 ppm IR: ~3300 cm-1 (broad)

Alkyl Chain

1H NMR: ~1.7-2.7 ppm 13C NMR: ~30-40 ppm IR: ~2960-2850 cm-1
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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